molecular formula C12H17NO2 B8635850 Methyl 2-((3-phenylpropyl)amino)acetate

Methyl 2-((3-phenylpropyl)amino)acetate

Cat. No. B8635850
M. Wt: 207.27 g/mol
InChI Key: WCHDMHHUUWYIJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-((3-phenylpropyl)amino)acetate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-((3-phenylpropyl)amino)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-((3-phenylpropyl)amino)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 2-((3-phenylpropyl)amino)acetate

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

methyl 2-(3-phenylpropylamino)acetate

InChI

InChI=1S/C12H17NO2/c1-15-12(14)10-13-9-5-8-11-6-3-2-4-7-11/h2-4,6-7,13H,5,8-10H2,1H3

InChI Key

WCHDMHHUUWYIJM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CNCCCC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under argon condition, glycine methyl ester (330 mg, 2.63 mmol) was dissolved in 3 mL of dry DMF and then DIPEA (573 μL, 3.29 mmol) and 1-bromo-3-phenylpropane (100 μL, 0.658 mmol) were added. The reaction mixture was then stirred for one day at room temperature. Upon completion of the reaction, the reaction was terminated by adding 5 mL of water, and the reaction mixture was extracted with diethyl ether (4 mL×4). The organic layer thus obtained was treated with anhydrous magnesium sulfate to remove water. The precipitate was filtered out and the resulting solution was concentrated by distillation under reduced pressure and purified by column chromatography to obtain 19.6 mg (0.0946 mmol, 14%) of the desired compound.
Quantity
330 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
573 μL
Type
reactant
Reaction Step Two
Quantity
100 μL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
14%

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